molecular formula C40H56O10 B1248309 5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866

5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866

Cat. No. B1248309
M. Wt: 696.9 g/mol
InChI Key: NSZTYARPRNHEHV-XXPVZIKFSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

VM 44865 is a milbemycin.

Scientific Research Applications

Antitumor Properties

Research on oligomycin antibiotics, including compounds similar to “5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866,” has revealed their potent antitumor activities. Studies have shown that these antibiotics exhibit significant antitumor effects against various tumor cells in vitro and are effective against specific types of carcinomas in vivo. Notably, they demonstrate substantial activity despite showing no antibacterial effectiveness at certain concentrations against Gram-positive and Gram-negative bacteria and yeast (Yamazaki et al., 1992).

Antimicrobial Activity

Some derivatives of the compound have been synthesized and evaluated for their antibacterial activities. These studies found significant antibacterial activities against Staphylococcus aureus (including MRSA) and Enterococcus faecalis, as well as cytotoxic activities against human leukemia cell lines. The synthesis of these compounds led to the development of novel tricyclic ring skeletons, which are crucial for their biological activities (Paintner et al., 2003).

Synergistic Antimicrobial Interactions

In the context of combating drug-resistant bacterial strains, 5-O-methylglovanon, a related compound, has been shown to have antimicrobial ability against clinical ampicillin-resistant Staphylococcus aureus and S. epidermidis isolates. Notably, in combination with ampicillin, this compound exhibited a synergistic interaction, significantly enhancing the effectiveness of the drug against resistant bacterial strains (Zhou et al., 2011).

properties

Product Name

5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866

Molecular Formula

C40H56O10

Molecular Weight

696.9 g/mol

IUPAC Name

[(1R,3'R,4S,5'S,6S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-3',24-dihydroxy-21-methoxy-5',11,13-trimethyl-2-oxospiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-22-yl]methyl (E)-2-methylbut-2-enoate

InChI

InChI=1S/C40H56O10/c1-9-25(5)34-27(7)17-33(41)39(50-34)20-31-19-30(49-39)15-14-24(4)16-23(3)12-11-13-29-22-46-36-35(45-8)28(21-47-37(42)26(6)10-2)18-32(38(43)48-31)40(29,36)44/h9-14,18,23,27,30-36,41,44H,15-17,19-22H2,1-8H3/b12-11+,24-14+,25-9+,26-10+,29-13+/t23-,27-,30+,31-,32-,33+,34+,35+,36+,39-,40+/m0/s1

InChI Key

NSZTYARPRNHEHV-XXPVZIKFSA-N

Isomeric SMILES

C/C=C(\C)/[C@@H]1[C@H](C[C@H]([C@@]2(O1)C[C@@H]3C[C@H](O2)C/C=C(/C[C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5OC)COC(=O)/C(=C/C)/C)C(=O)O3)O)C)\C)O)C

Canonical SMILES

CC=C(C)C1C(CC(C2(O1)CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5OC)COC(=O)C(=CC)C)C(=O)O3)O)C)C)O)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866
Reactant of Route 2
5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866
Reactant of Route 3
5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866
Reactant of Route 4
5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866
Reactant of Route 5
5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866
Reactant of Route 6
5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.